BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for the
Titrimetric Determination of Silver Nitrate Purity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitric acid;silver

Cat. No.: B1681675

For Researchers, Scientists, and Drug Development Professionals

Introduction

Silver nitrate (AgNO3) is a crucial reagent in analytical chemistry and various pharmaceutical
and industrial processes. Its purity is paramount for accurate and reliable results. This
document provides detailed application notes and protocols for the titrimetric determination of
silver nitrate purity using established precipitation titration methods: the Mohr, Volhard, and
Fajans methods. Additionally, an overview of the potentiometric titration method is included as
a modern alternative. These methods are based on the reaction of silver ions (Ag*) with halide
ions (typically chloride, ClI~) to form an insoluble silver halide precipitate.

Principles of Titrimetric Methods

Argentometry, or silver titration, is a type of titration that involves the use of silver ions. The
three main methods—Mohr, Volhard, and Fajans—differ in their endpoint detection
mechanisms.

e Mohr's Method: This is a direct titration method where a standard solution of sodium chloride
(NaCl) is titrated with the silver nitrate solution in a neutral or slightly alkaline medium.[1]
Potassium chromate (K2CrOa) is used as an indicator.[2] After all the chloride ions have
precipitated as white silver chloride (AgCl), the first excess of silver ions reacts with the
chromate indicator to form a red-brown precipitate of silver chromate (Ag2CrOa), signaling
the endpoint.[3]
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e Volhard's Method: This is an indirect or back-titration method.[4][5] A known excess of a
standardized silver nitrate solution is added to the analyte. The excess silver ions are then
titrated with a standard solution of potassium thiocyanate (KSCN) or ammonium thiocyanate
(NH4SCN).[4][5][6] Ferric ammonium sulfate (FeNHa4(S0Oa4)2) is used as an indicator, which
forms a soluble red complex with the first excess of thiocyanate ions.[4][7] This method is
particularly useful in acidic solutions.[4][6]

e Fajans' Method: This method utilizes an adsorption indicator, such as dichlorofluorescein.[8]
[9] The indicator is an organic dye that adsorbs onto the surface of the silver halide
precipitate at the equivalence point, resulting in a color change.[9] Before the endpoint, the
precipitate has a negative charge due to adsorbed chloride ions, and after the endpoint, it
becomes positively charged due to adsorbed silver ions, which then attract the anionic dye
indicator, causing the color change.[8]

» Potentiometric Titration: This method involves monitoring the change in potential of a silver
electrode as the silver nitrate solution is added.[10][11] The endpoint is determined from the
inflection point of the titration curve, offering a more precise and objective endpoint detection
compared to visual indicators.[10][12]

Experimental Protocols
Reagent Preparation

e 0.1 M Silver Nitrate Solution (to be standardized): Dissolve approximately 17.0 g of silver
nitrate in deionized water and dilute to 1 L. Store in a brown bottle to protect from light.[3]

e 0.1 M Sodium Chloride Standard Solution: Accurately weigh about 5.844 g of primary
standard grade sodium chloride (previously dried at 110°C for 2 hours) and dissolve it in
deionized water in a 1 L volumetric flask.[13][14] Dilute to the mark with deionized water.

o Potassium Chromate Indicator (Mohr's Method): Dissolve 5 g of potassium chromate in 100
mL of deionized water.[15]

e 0.1 M Potassium Thiocyanate Solution: Dissolve approximately 9.7 g of potassium
thiocyanate in deionized water and dilute to 1 L. This solution needs to be standardized
against the silver nitrate solution.
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e Ferric Ammonium Sulfate Indicator (Volhard's Method): Prepare a saturated solution of ferric
ammonium sulfate in deionized water and add a few drops of concentrated nitric acid to
prevent the hydrolysis of the iron(lll) salt.

» Dichlorofluorescein Indicator (Fajans' Method): Dissolve 0.1 g of dichlorofluorescein in 100
mL of 70% ethanol.

 Nitric Acid (for Volhard's Method): Use concentrated nitric acid.

Standardization of 0.1 M Potassium Thiocyanate (for
Volhard's Method)

o Pipette 25.00 mL of the standardized 0.1 M silver nitrate solution into a 250 mL Erlenmeyer
flask.

e Add 5 mL of 6 M nitric acid and 1 mL of the ferric ammonium sulfate indicator.

« Titrate with the potassium thiocyanate solution from a burette until the first appearance of a
permanent faint reddish-brown color.

o Calculate the molarity of the potassium thiocyanate solution.

Protocol for Mohr's Method

o Accurately weigh approximately 0.4 g of the silver nitrate sample, dissolve it in 50 mL of
deionized water in a 250 mL Erlenmeyer flask.

e Add 1 mL of the potassium chromate indicator solution.[16]

« Titrate with the standardized 0.1 M sodium chloride solution until the color of the precipitate
changes from white to a faint but permanent reddish-brown.[15]

e The pH of the solution should be maintained between 6.5 and 10.[3]

Protocol for Volhard's Method

o Accurately weigh approximately 0.4 g of the silver nitrate sample and dissolve it in 50 mL of
deionized water in a 250 mL Erlenmeyer flask.
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e Add 5 mL of 6 M nitric acid.
e Add a known excess of standardized 0.1 M sodium chloride solution (e.g., 50.00 mL).

e Add 2-3 mL of nitrobenzene (to coat the AgCI precipitate and prevent its reaction with
thiocyanate) and shake vigorously.

e Add 1-2 mL of the ferric ammonium sulfate indicator.

« Titrate the excess silver ions with standardized 0.1 M potassium thiocyanate solution until a
permanent reddish-brown color appears.[4]

Protocol for Fajans' Method

o Accurately weigh approximately 0.4 g of the silver nitrate sample, dissolve it in 50 mL of
deionized water in a 250 mL Erlenmeyer flask.

e Add 10 drops of the dichlorofluorescein indicator.
« Titrate with the standardized 0.1 M sodium chloride solution. Swirl the flask constantly.

e The endpoint is reached when the color of the suspension changes from greenish-yellow to
pink.[8]

Data Presentation
The purity of the silver nitrate sample can be calculated using the following formula:

Purity (%) = (Molarity of Titrant x Volume of Titrant x Molar Mass of AgNOs) / (Mass of AgNOs
Sample) x 100

Table 1: Comparison of Titrimetric Methods for Silver Nitrate Purity Analysis
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Caption: Workflow for Mohr's Method.
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Caption: Workflow for Volhard's Method.
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Caption: Workflow for Fajans' Method.

Conclusion

The choice of method for determining the purity of silver nitrate depends on the available
equipment, the required accuracy and precision, and the nature of the sample matrix. Mohr's
and Fajans' methods are direct titrations suitable for neutral solutions, with Fajans' method
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offering a sharper endpoint. The Volhard method is advantageous for acidic solutions and is
highly accurate due to its back-titration nature. Potentiometric titration provides the most
objective and precise endpoint detection and is amenable to automation. For routine quality
control, any of these methods, when performed correctly, can provide reliable results. However,
for high-purity assessment, the Volhard method or potentiometric titration is often preferred.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1681675#analytical-procedure-for-titrimetric-
determination-of-silver-nitrate-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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